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Compound of Interest

Compound Name: Flll31

Cat. No.: B1672838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of FLLL31, also known as Tetramethylcurcumin. Adherence to

these guidelines is crucial for ensuring a safe laboratory environment.

FLLL31 is a synthetic curcuminoid and an effective inhibitor of STAT3 phosphorylation.[1][2]

While it is not classified as a hazardous substance under the OSHA Hazard Communication

Standard (29 CFR 1910.122), it is imperative to handle it with care, following good industrial

hygiene and safety practices.[3] This compound is intended for research use only and is not for

human or veterinary use.

Physical and Chemical Properties
A summary of the key physical and chemical properties of FLLL31 is provided in the table

below.
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Property Value

Chemical Name Tetramethylcurcumin

Synonyms

FLLL31, (1E,6E)-1,7-bis(3,4-

dimethoxyphenyl)-4,4-dimethyl-1,6-heptadiene-

3,5-dione

CAS Number 52328-97-9

Molecular Formula C25H28O6

Molecular Weight 424.49 g/mol

Appearance Solid

Storage Temperature -20°C

Sources:[2][4]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling

FLLL31.

PPE Category Recommended Equipment Specifications and Use

Hand Protection Chemical-resistant gloves
Wear appropriate protective

gloves to prevent skin contact.

Eye/Face Protection Safety glasses or goggles
Use eye protection to guard

against splashes or dust.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing

Wear a lab coat and ensure

skin is not exposed to prevent

accidental contact.

Respiratory Protection Not required under normal use

Ensure adequate ventilation. If

dust is generated, use a

NIOSH-approved respirator.
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Handling and Storage
Proper handling and storage are critical to maintaining the integrity of FLLL31 and ensuring a

safe working environment.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid creating dust.[3]

Ensure adequate ventilation, especially in confined areas.[3]

Wash hands thoroughly after handling.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store at the recommended temperature of -20°C.[3][4]

Emergency Procedures
In the event of accidental exposure or spillage, follow these first aid and cleanup measures.
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Emergency Situation First Aid / Spill Response

Eye Contact Rinse immediately with plenty of water.

Skin Contact Wash skin with soap and water.[3]

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen.[3]

Ingestion
Clean mouth with water. Never give anything by

mouth to an unconscious person.[3]

Spill

Use personal protective equipment. Cover a

powder spill with a plastic sheet or tarp to

minimize spreading. Take up mechanically and

place in appropriate containers for disposal.

Clean the contaminated surface thoroughly.[3]

Disposal Plan
Dispose of FLLL31 and any contaminated materials in accordance with local, state, and

federal regulations.

Unused Product: Dispose of contents and container to an approved waste disposal plant.

Contaminated PPE: Dispose of as potentially contaminated waste according to institutional

guidelines.

General Guidance: Do not allow the product to enter drains.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment (PPE) when handling FLLL31.
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FLLL31 PPE Selection Workflow

Hazard Assessment

PPE Selection

Post-Handling

Start: Prepare to handle FLLL31

Assess Hazards
(Review SDS)

Is the substance
classified as hazardous?

Standard Laboratory PPE:
- Lab Coat

- Safety Glasses
- Gloves

No (per SDS)

Is there a risk of
dust or aerosol generation?

Use NIOSH-approved
respirator

Yes

Proceed with Handling

No

Dispose of waste and
contaminated PPE according

to institutional guidelines

End

Click to download full resolution via product page

Caption: PPE Selection Workflow for FLLL31.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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